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Introduction

SR-4835 is a potent and highly selective dual inhibitor of Cyclin-Dependent Kinase 12 (CDK12)
and Cyclin-Dependent Kinase 13 (CDK13)[1][2][3][4]. As a key regulator of transcriptional
elongation and the DNA damage response (DDR), the CDK12/Cyclin K complex represents a
significant target in oncology research, particularly in the context of triple-negative breast
cancer (TNBC) and other malignancies with deficiencies in DNA repair pathways[3][4][5]. SR-
4835 has been shown to induce a "BRCAness" phenotype, sensitizing cancer cells to PARP
inhibitors and DNA-damaging agents[3][5][6]. This document provides detailed protocols for the
preparation of SR-4835 stock solutions for use in in vitro and in vivo research settings.

Chemical Properties and Data

Proper preparation of a stock solution is critical for ensuring the accuracy and reproducibility of
experimental results. The following table summarizes the key chemical and physical properties
of SR-4835.
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Property Value Reference

N-[(5,6-dichloro-1H-
) benzimidazol-2-yl)methyl]-9-(1-
Chemical Name 7]
methyl-1H-pyrazol-4-yl)-2-(4-

morpholinyl)-9H-purin-6-amine

CAS Number 2387704-62-1 [11[7]
Molecular Formula C21H20CI2N100 [11[7]
Molecular Weight 499.36 g/mol [1][2]
Purity >98% [7]
Appearance Solid [7]

Solubility Data

The solubility of SR-4835 is a critical factor in the preparation of stock solutions. It is sparingly
soluble in aqueous solutions but exhibits good solubility in organic solvents such as Dimethyl
Sulfoxide (DMSO).

Solvent Solubility Notes

Sonication or warming to 50°C

may be required to fully

DMSO 5 mg/mL (10.01 mM)[1][8] to dissolve the compound. Use
16 mg/mL (32.04 mM)[3] fresh, anhydrous DMSO as
moisture can reduce solubility.
[11[3]
Methanol Soluble [7]
Water Insoluble [3]
Ethanol Insoluble [3]

Experimental Protocols
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Preparation of a 10 mM SR-4835 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SR-4835 in DMSO, a
common starting concentration for in vitro cell-based assays.

Materials:

e SR-4835 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

» Pre-weighing Preparation: Before handling the compound, ensure that you are wearing
appropriate PPE.

» Weighing SR-4835: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out 1 mg of SR-4835 powder into the tube.

e Calculating DMSO Volume: To prepare a 10 mM stock solution from 1 mg of SR-4835 (MW =
499.36 g/mol ), the required volume of DMSO can be calculated as follows:

o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
o Volume (pL) = (0.001 g / 499.36 g/mol ) / 0.01 mol/L * 1,000,000 pL/L = 200.26 pL

e Dissolving the Compound: Add 200.26 pL of anhydrous, sterile DMSO to the microcentrifuge
tube containing the SR-4835 powder.
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e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If the compound does not fully dissolve, sonication for 5-10 minutes or
gentle warming in a 50°C water bath can be applied.[3] Visually inspect the solution to

ensure there are no visible particulates.

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to minimize freeze-thaw cycles.[9] Store the aliquots at -20°C
for short-term storage (up to 6 months) or at -80°C for long-term storage (up to 1 year).[10]

Diagrams
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Workflow for Preparing SR-4835 Stock Solution
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Caption: Workflow for Preparing SR-4835 Stock Solution.
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SR-4835 Mechanism of Action
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Caption: Simplified Signaling Pathway of SR-4835.

Safety Precautions
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SR-4835 is a bioactive compound and should be handled with care. Assume that the
compound is potentially hazardous. Use appropriate personal protective equipment, including a
lab coat, gloves, and safety glasses, at all times. Work in a well-ventilated area or a chemical
fume hood. In case of contact with skin or eyes, wash immediately with plenty of water. Consult
the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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